Cas no 1250443-61-8 (2-(diphenylmethyl)-2,6-diazaspiro[3.4]octane)

• Product Name: 2-(diphenylmethyl)-2,6-diazaspiro[3.4]octane
• CAS No: 1250443-61-8
• MF: C₁₉H₂₂N₂
• MW: 278.391384601593
• MDL: MFCD16987815
• CID: 1217677
• PubChem ID: 72207544
• Update Time: 2025-04-20

2-(diphenylmethyl)-2,6-diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 2-benzhydryl-2,7-diazaspiro[3.4]octane
• 2-(Diphenylmethyl)-2,6-Diazaspiro[3.4]octane
• MFCD16987815
• AKOS027325992
• DTXSID801258472
• PB30152
• CS-0052233
• 2-Benzhydryl-2,6-diazaspiro[3.4]octane
• 2,6-Diazaspiro[3.4]octane, 2-(diphenylmethyl)-
• P11963
• 1250443-61-8
• AS-51131
• A920806
• 2-(diphenylmethyl)-2,6-diazaspiro[3.4]octane

• MDL： MFCD16987815
• Inchi： 1S/C19H22N2/c1-3-7-16(8-4-1)18(17-9-5-2-6-10-17)21-14-19(15-21)11-12-20-13-19/h1-10,18,20H,11-15H2
• InChI Key： SYMQBAASXLKRNK-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)C2C=CC=CC=2)CC2(CNCC2)C1

Computed Properties

• Exact Mass: 278.178298710g/mol
• Monoisotopic Mass: 278.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes